Cas no 2248384-50-9 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-cyano-1,3-thiazole-5-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-cyano-1,3-thiazole-5-carboxylate
• CAS No: 2248384-50-9
• MF: C₁₃H₅N₃O₄S
• MW: 299.261501073837
• CID: 6126965
• PubChem ID: 165974274
• Update Time: 2025-07-22

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-cyano-1,3-thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6514128
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-cyano-1,3-thiazole-5-carboxylate
• 2248384-50-9

• Inchi： 1S/C13H5N3O4S/c14-5-10-15-6-9(21-10)13(19)20-16-11(17)7-3-1-2-4-8(7)12(16)18/h1-4,6H
• InChI Key： JGMMOMGEHARXFX-UHFFFAOYSA-N
• SMILES： S1C(C#N)=NC=C1C(=O)ON1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 299.00007682g/mol
• Monoisotopic Mass: 299.00007682g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 519
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 129Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-cyano-1,3-thiazole-5-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-cyano-1,3-thiazole-5-carboxylate (CAS No. 2248384-50-9)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-cyano-1,3-thiazole-5-carboxylate, identified by its CAS number 2248384-50-9, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules characterized by the presence of fused rings and functional groups that contribute to its unique chemical properties and potential biological activities. The intricate arrangement of oxygen, nitrogen, and sulfur atoms within its molecular framework suggests a high degree of reactivity and versatility, making it a promising candidate for further exploration in drug discovery and development.

The molecular structure of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-cyano-1,3-thiazole-5-carboxylate consists of an isoindole core linked to a thiazole ring system. The isoindole moiety is known for its role in various bioactive natural products and synthetic compounds, often contributing to binding interactions with biological targets. The presence of a dioxo group (a cyclic ether with two oxygen atoms) and a cyano group (a cyano functional group) further enhances the compound's potential pharmacological properties. These functional groups are frequently associated with biological activities such as enzyme inhibition, receptor binding, and modulation of cellular pathways.

In recent years, there has been growing interest in heterocyclic compounds due to their diverse biological activities and structural diversity. The thiazole ring system is particularly noteworthy, as it is a common structural motif in many pharmacologically active molecules. Thiazoles have been shown to exhibit a wide range of biological effects, including antimicrobial, anti-inflammatory, antiviral, and anticancer properties. The incorporation of additional functional groups into the thiazole framework can lead to novel derivatives with enhanced or modified biological activities.

The carboxylate group in 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-cyano-1,3-thiazole-5-carboxylate adds another layer of complexity to the compound's chemical behavior. Carboxylate groups are known for their ability to participate in hydrogen bonding interactions and salt formation, which can be crucial for binding affinity and solubility properties. These characteristics make the compound a potential candidate for further development as an active pharmaceutical ingredient (API) or as a lead compound in medicinal chemistry campaigns.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of complex molecules like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-cyano-1,3-thiazole-5-carboxylate with biological targets. These computational studies have provided valuable insights into how the compound might interact with enzymes or receptors at the molecular level. For instance, the presence of the dioxo group could facilitate specific interactions with hydrophilic regions of a target protein, while the cyano group might engage in π-stacking or other non-covalent interactions.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-cyano-1,3-thiazole-5-carboxylate presents both challenges and opportunities for synthetic chemists. The construction of the isoindole-thiazole core requires careful selection of starting materials and reaction conditions to ensure high yield and purity. Modern synthetic methodologies have introduced more efficient and sustainable approaches to constructing complex heterocyclic frameworks. For example, transition-metal-catalyzed reactions have been employed to facilitate the formation of carbon-carbon bonds between the isoindole and thiazole moieties.

In addition to its structural complexity, 1, , < strong >the pharmacological potential of this compound has been explored through various experimental approaches strong > . Initial studies have suggested that it may exhibit inhibitory activity against certain enzymes or receptors relevant to human health conditions such as cancer or inflammatory diseases. These preliminary findings warrant further investigation into its mechanism of action and potential therapeutic applications.

The development of novel pharmaceuticals often involves optimizing the structure-function relationships of lead compounds through medicinal chemistry interventions. In the case of cas no2248384, modifications can be made to enhance its potency, selectivity, solubility, or metabolic stability. For instance, replacing one functional group with another might alter its biological activity significantly. Such modifications are guided by both experimental data and computational predictions. High-throughput screening (HTS) techniques can also be employed to rapidly assess the activity profiles of large libraries containing derivatives like this one.

The role of >bioisosteres> is also an important consideration in medicinal chemistry. Bioisosteres are atoms, groups, or molecules that have similar physical or chemical properties but differ in atomic composition. By replacing certain parts within the molecule with bioisosteres, chemists can fine-tune pharmacokinetic properties such as absorption, distribution, metabolism, excretion (ADME), without significantly altering biological activity.

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